Cas no 1784618-79-6 (Methanone, cyclopropyl-2,7-diazaspiro[3.5]non-2-yl-)
Methanone, cyclopropyl-2,7-diazaspiro[3.5]non-2-yl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, cyclopropyl-2,7-diazaspiro[3.5]non-2-yl-
- Cyclopropyl(2,7-diazaspiro[3.5]nonan-2-yl)methanone
-
- Inchi: 1S/C11H18N2O/c14-10(9-1-2-9)13-7-11(8-13)3-5-12-6-4-11/h9,12H,1-8H2
- InChI Key: AFSRVEFBJMMRSW-UHFFFAOYSA-N
- SMILES: C(C1CC1)(N1CC2(CCNCC2)C1)=O
Methanone, cyclopropyl-2,7-diazaspiro[3.5]non-2-yl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377158-0.05g |
2-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
1784618-79-6 | 0.05g |
$924.0 | 2023-03-02 | ||
| Enamine | EN300-377158-0.1g |
2-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
1784618-79-6 | 0.1g |
$968.0 | 2023-03-02 | ||
| Enamine | EN300-377158-0.25g |
2-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
1784618-79-6 | 0.25g |
$1012.0 | 2023-03-02 | ||
| Enamine | EN300-377158-0.5g |
2-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
1784618-79-6 | 0.5g |
$1056.0 | 2023-03-02 | ||
| Enamine | EN300-377158-1.0g |
2-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
1784618-79-6 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-377158-2.5g |
2-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
1784618-79-6 | 2.5g |
$2155.0 | 2023-03-02 | ||
| Enamine | EN300-377158-5.0g |
2-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
1784618-79-6 | 5.0g |
$3189.0 | 2023-03-02 | ||
| Enamine | EN300-377158-10.0g |
2-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
1784618-79-6 | 10.0g |
$4729.0 | 2023-03-02 |
Methanone, cyclopropyl-2,7-diazaspiro[3.5]non-2-yl- Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on Methanone, cyclopropyl-2,7-diazaspiro[3.5]non-2-yl-
Compound CAS No. 1784618-79-6: Methanone, Cyclopropyl-2,7-Diazaspiro[3.5]Non-2-Yl
The compound with CAS No. 1784618-79-6, commonly referred to as Methanone, Cyclopropyl-2,7-Diazaspiro[3.5]Non-2-Yl, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom. The presence of a cyclopropane ring and a diazaspiro structure adds complexity to its molecular architecture, making it a subject of interest for both academic and industrial researchers.
Recent studies have highlighted the potential of this compound in drug design due to its ability to form stable complexes with various biological targets. The diazaspiro structure is particularly intriguing as it can act as a scaffold for creating bioactive molecules with enhanced pharmacokinetic properties. Researchers have explored its role in inhibiting enzymes such as kinases and proteases, which are critical targets in the treatment of diseases like cancer and neurodegenerative disorders.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The formation of the spiro ring is achieved through a carefully controlled coupling reaction, often utilizing transition metal catalysts to ensure high yields and selectivity. The incorporation of the cyclopropane ring adds an additional layer of complexity, requiring precise stereochemical control to maintain the integrity of the molecule's structure.
In terms of physical properties, this compound exhibits a high degree of stability under physiological conditions, which is essential for its potential use in therapeutic applications. Its solubility profile has been optimized through various chemical modifications, making it suitable for formulation into different drug delivery systems. Recent advancements in computational chemistry have also enabled researchers to predict its interaction with biological systems more accurately, further enhancing its prospects as a lead compound in drug discovery.
The biological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated selective activity against various cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to cross the blood-brain barrier has opened up possibilities for treating central nervous system disorders. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of its therapeutic potential.
In conclusion, the compound with CAS No. 1784618-79-6 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique molecular structure and promising biological activity make it a valuable asset for researchers seeking innovative solutions in healthcare. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in the development of next-generation therapeutics.
1784618-79-6 (Methanone, cyclopropyl-2,7-diazaspiro[3.5]non-2-yl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)